Cas no 1805193-18-3 (3-(Difluoromethyl)-4-iodo-2-nitro-6-(trifluoromethyl)pyridine)

• Product Name: 3-(Difluoromethyl)-4-iodo-2-nitro-6-(trifluoromethyl)pyridine
• CAS No: 1805193-18-3
• MF: C₇H₂F₅IN₂O₂
• MW: 367.999471187592
• CID: 4893903
• Update Time: 2025-06-08

3-(Difluoromethyl)-4-iodo-2-nitro-6-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-4-iodo-2-nitro-6-(trifluoromethyl)pyridine

• Inchi： 1S/C7H2F5IN2O2/c8-5(9)4-2(13)1-3(7(10,11)12)14-6(4)15(16)17/h1,5H
• InChI Key： OAKQTQKJYCNZCA-UHFFFAOYSA-N
• SMILES： IC1=CC(C(F)(F)F)=NC(=C1C(F)F)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 295
• XLogP3: 3.2
• Topological Polar Surface Area: 58.7

Additional information on 3-(Difluoromethyl)-4-iodo-2-nitro-6-(trifluoromethyl)pyridine

Introduction to 3-(Difluoromethyl)-4-iodo-2-nitro-6-(trifluoromethyl)pyridine (CAS No. 1805193-18-3)

3-(Difluoromethyl)-4-iodo-2-nitro-6-(trifluoromethyl)pyridine, identified by its CAS number 1805193-18-3, is a sophisticated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine class, a family of nitrogen-containing heterocycles that are widely recognized for their diverse biological activities and utility in drug development. The structural features of this molecule, particularly the presence of multiple fluorinated and iodinated substituents, make it a promising candidate for further exploration in synthetic chemistry and pharmacological applications.

The molecular structure of 3-(Difluoromethyl)-4-iodo-2-nitro-6-(trifluoromethyl)pyridine incorporates several key functional groups that contribute to its unique chemical properties. The difluoromethyl group (–CF₂) introduces electron-withdrawing effects, which can modulate the reactivity and electronic distribution within the molecule. The iodo substituent (I) at the 4-position enhances its utility as a versatile intermediate in cross-coupling reactions, such as Suzuki-Miyaura and Stille couplings, which are fundamental in constructing complex organic molecules. Additionally, the nitro group (–NO₂) at the 2-position provides a site for reduction or further functionalization, while the trifluoromethyl group (–CF₃) further reinforces electron-withdrawing characteristics and metabolic stability.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds with potential therapeutic applications. Pyridine derivatives, in particular, have been extensively studied due to their broad spectrum of biological activities. The compound 3-(Difluoromethyl)-4-iodo-2-nitro-6-(trifluoromethyl)pyridine stands out as a versatile scaffold that can be modified to target various biological pathways. For instance, modifications at the 3-position could introduce pharmacophores that interact with specific enzymes or receptors, while alterations at other positions might enhance solubility or bioavailability.

One of the most compelling aspects of this compound is its potential in medicinal chemistry. The combination of electron-withdrawing groups like the nitro and trifluoromethyl substituents, along with electron-donating effects from the pyridine ring, creates a dynamic balance that can influence molecular interactions. This balance is crucial for designing molecules that exhibit high selectivity and efficacy. Furthermore, the presence of an iodine atom at the 4-position makes it an attractive building block for constructing more complex structures through palladium-catalyzed reactions.

The pharmaceutical industry has increasingly recognized the importance of fluorinated compounds in drug development. Fluoro-substituents are known to improve pharmacokinetic properties such as metabolic stability, lipophilicity, and binding affinity. In the case of 3-(Difluoromethyl)-4-iodo-2-nitro-6-(trifluoromethyl)pyridine, the dual fluorination at the 3-position adds an extra layer of complexity that could be exploited to fine-tune biological activity. This makes it a valuable asset for medicinal chemists seeking to develop next-generation therapeutics.

Recent advances in synthetic methodologies have also contributed to the growing interest in this compound. Techniques such as transition-metal-catalyzed cross-coupling reactions have revolutionized the way complex organic molecules are constructed. The iodine atom in 3-(Difluoromethyl)-4-iodo-2-nitro-6-(trifluoromethyl)pyridine serves as an excellent handle for these reactions, allowing for efficient diversification of the core scaffold. This capability is particularly useful in fragment-based drug design approaches, where small molecular building blocks are combined to achieve high-affinity binding to biological targets.

The nitro group in this compound also offers opportunities for further functionalization. Reduction of the nitro group can yield an amine functionality, which can be further elaborated into more complex structures through diazotization or coupling reactions. This flexibility makes 3-(Difluoromethyl)-4-iodo-2-nitro-6-(trifluoromethyl)pyridine a versatile intermediate that can be adapted to various synthetic strategies.

In conclusion, 3-(Difluoromethyl)-4-iodo-2-nitro-6-(trifluoromethyl)pyridine (CAS No. 1805193-18-3) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features and reactivity make it an attractive scaffold for developing novel therapeutic agents. The combination of fluorinated and iodinated substituents enhances its utility as an intermediate in synthetic chemistry, while its multiple functional groups provide opportunities for diverse modifications. As research continues to uncover new applications for heterocyclic compounds, 3-(Difluoromethyl)-4-iodo-2-nitro-6-(trifluoromethyl)pyridine is poised to play a significant role in advancing drug discovery efforts.